Cas no 2034598-23-5 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide
• CAS No: 2034598-23-5
• MF: C₁₃H₁₄ClNO₂S₂
• MW: 315.838759899139
• CID: 5355774
• Update Time: 2025-05-25

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(thiophen-3-yl)acetamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-thiophen-3-ylacetamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C13H14ClNO2S2/c1-17-10(11-2-3-12(14)19-11)7-15-13(16)6-9-4-5-18-8-9/h2-5,8,10H,6-7H2,1H3,(H,15,16)
• InChI Key： AYLRZPHIKYGKGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(CC2=CSC=C2)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 94.8

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide

Comprehensive Overview of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide (CAS No. 2034598-23-5)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide, with the CAS number 2034598-23-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining thiophene and acetamide moieties, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its heterocyclic framework, which is known to enhance bioactivity and stability in various chemical environments.

The compound's 5-chlorothiophen-2-yl and thiophen-3-yl groups contribute to its distinct electronic properties, which are critical for interactions in biological systems. Recent studies highlight its potential as a building block for designing novel small-molecule inhibitors, especially in targeting enzymes or receptors involved in inflammatory and metabolic pathways. Its methoxyethyl side chain further enhances solubility, a key factor in pharmacokinetic optimization.

In the context of current trends, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide aligns with the growing demand for sustainable chemistry solutions. The compound's modular structure allows for greener synthetic routes, reducing waste and energy consumption—a priority for industries adhering to green chemistry principles. Additionally, its potential role in precision medicine resonates with the push for personalized therapies, where tailored molecular designs address specific patient needs.

From an SEO perspective, this compound is often searched alongside terms like "thiophene derivatives in drug design", "CAS 2034598-23-5 applications", and "acetamide-based bioactive compounds". These queries reflect the scientific community's focus on structure-activity relationships (SAR) and molecular docking studies. Notably, the rise of AI-driven drug discovery has amplified interest in such compounds, as they serve as valuable datasets for machine learning models predicting bioactivity.

Quality control and analytical profiling of CAS 2034598-23-5 are also critical discussion points. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and reproducibility, addressing the stringent requirements of regulatory bodies. This emphasis on analytical validation underscores the compound's relevance in high-stakes research environments.

In summary, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(thiophen-3-yl)acetamide represents a convergence of innovation in medicinal chemistry and materials science. Its multifaceted applications, coupled with its alignment with contemporary scientific and industrial priorities, position it as a compound of enduring significance. Future research will likely explore its utility in catalysis, polymeric materials, and bioconjugation, further expanding its impact across disciplines.